Cas no 2172176-36-0 ({1-2-(difluoromethoxy)phenyl-3,3-difluorocyclobutyl}methanamine)

• Product Name: {1-2-(difluoromethoxy)phenyl-3,3-difluorocyclobutyl}methanamine
• CAS No: 2172176-36-0
• MF: C₁₂H₁₃F₄NO
• MW: 263.231337308884
• CID: 5938781
• PubChem ID: 165881631
• Update Time: 2025-05-25

{1-2-(difluoromethoxy)phenyl-3,3-difluorocyclobutyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-2-(difluoromethoxy)phenyl-3,3-difluorocyclobutyl}methanamine
• {1-[2-(difluoromethoxy)phenyl]-3,3-difluorocyclobutyl}methanamine
• 2172176-36-0
• EN300-1460888

• Inchi： 1S/C12H13F4NO/c13-10(14)18-9-4-2-1-3-8(9)11(7-17)5-12(15,16)6-11/h1-4,10H,5-7,17H2
• InChI Key： GCDUYEDEPSOXQE-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C=CC=CC=2OC(F)F)(CN)C1)F

Computed Properties

• Exact Mass: 263.09332669g/mol
• Monoisotopic Mass: 263.09332669g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2Ų

Additional information on {1-2-(difluoromethoxy)phenyl-3,3-difluorocyclobutyl}methanamine

Chemical Profile of {1-2-(difluoromethoxy)phenyl-3,3-difluorocyclobutyl}methanamine (CAS No. 2172176-36-0)

{1-2-(difluoromethoxy)phenyl-3,3-difluorocyclobutyl}methanamine (CAS No. 2172176-36-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its unique structural motifs, presents a promising scaffold for the development of novel therapeutic agents. The presence of both {difluoromethoxy} and {cyclobutyl} functional groups in its molecular structure imparts distinct electronic and steric properties, making it a versatile candidate for further chemical modifications and biological evaluations.

The molecular framework of {1-2-(difluoromethoxy)phenyl-3,3-difluorocyclobutyl}methanamine consists of a phenyl ring substituted with a {difluoromethoxy} group at the 2-position, connected to a cyclobutyl moiety that is doubly fluorinated at the 3-position. This arrangement creates a rigid core with significant potential for interactions with biological targets. The electron-withdrawing nature of the fluorine atoms enhances the electrophilicity of the aromatic ring, facilitating nucleophilic substitutions that can be exploited in medicinal chemistry.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The incorporation of fluorine atoms into pharmaceuticals has been well-documented to increase lipophilicity and reduce metabolic degradation, thereby prolonging the half-life of drugs. {1-2-(difluoromethoxy)phenyl-3,3-difluorocyclobutyl}methanamine exemplifies this trend by integrating multiple fluorinated units into a single molecule.

Current research in the field of medicinal chemistry has highlighted the importance of heterocyclic scaffolds in drug design. The cyclobutyl group in this compound not only contributes to steric hindrance but also provides a stable platform for further derivatization. For instance, modifications at the nitrogen atom of the amine group can lead to the formation of amides or ureas, which are common pharmacophores in many approved drugs. The {difluoromethoxy} substituent on the phenyl ring further expands the possibilities for functionalization, allowing for the introduction of additional polar or hydrophobic groups.

The synthesis of {1-2-(difluoromethoxy)phenyl-3,3-difluorocyclobutyl}methanamine involves multi-step organic transformations that require precise control over reaction conditions. Key steps typically include halogenation reactions to introduce fluorine atoms, nucleophilic aromatic substitution to install the {difluoromethoxy} group, and subsequent coupling reactions to form the amine linkage. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels essential for pharmaceutical applications.

Biological evaluation of this compound has begun to reveal its potential as a lead molecule for various therapeutic indications. Preliminary in vitro studies have demonstrated interactions with enzymes and receptors relevant to inflammatory pathways, suggesting its utility in developing anti-inflammatory agents. Additionally, the structural features of {1-2-(difluoromethoxy)phenyl-3,3-difluorocyclobutyl}methanamine have been investigated for their potential role in modulating central nervous system (CNS) activity. Fluorinated aromatic compounds are known to cross the blood-brain barrier more readily than non-fluorinated analogs, making them attractive candidates for CNS drug discovery.

The impact of fluorine substitution on pharmacological properties has been extensively studied in academic and industrial research settings. For example, fluoroarylalkamines have shown promise as kinase inhibitors due to their ability to enhance binding affinity through steric and electronic effects. The presence of both electron-withdrawing fluorine atoms and an electron-donating amine group in {1-2-(difluoromethoxy)phenyl-3,3-difluorocyclobutyl}methanamine creates a balanced pharmacophore that could be optimized for specific biological targets.

Future directions in the research of this compound may include exploring its potential as an intermediate in library synthesis programs aimed at identifying novel bioactive molecules. High-throughput screening (HTS) techniques combined with structure-based drug design could accelerate the discovery process by rapidly evaluating large collections of derivatives. Computational modeling studies may also provide insights into how structural modifications influence biological activity, guiding rational design strategies.

The growing body of evidence supporting the use of fluorinated compounds in drug development underscores the importance of compounds like {1-2-(difluoromethoxy)phenyl-3,3-difluorocyclobutyl}methanamine. As research continues to uncover new therapeutic applications and synthetic methodologies, this molecule represents a valuable asset for pharmaceutical companies seeking innovative solutions for unmet medical needs. Its unique combination of structural features positions it as a promising candidate for further exploration in both academic laboratories and industrial research facilities.